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Compound of Interest

Compound Name: Benzyl carbamate

Cat. No.: B042152 Get Quote

An In-depth Technical Guide to the Structure and Chemistry of Benzyl Carbamate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Benzyl carbamate (Cbz-NH₂), the benzyl ester of carbamic acid, is a pivotal molecule in

organic synthesis, primarily recognized for its role as a precursor to the benzyloxycarbonyl

(Cbz or Z) protecting group. This group is fundamental in peptide synthesis and the preparation

of complex amines due to its stability and selective cleavage conditions. This technical guide

provides a comprehensive overview of the molecular structure of benzyl carbamate,

supported by quantitative physicochemical and spectroscopic data. Furthermore, it details a

standard experimental protocol for its synthesis and illustrates its core chemical

transformations, including its application in amine protection, through structured diagrams.

Molecular Structure of Benzyl Carbamate
Benzyl carbamate, with the chemical formula C₈H₉NO₂, is an organic compound that

integrates a benzyl group, an ester linkage, and a terminal amino group.[1][2] Structurally, it is

the ester formed from benzyl alcohol and carbamic acid.[2] The molecule consists of a central

carbamate moiety (-O-C(=O)-N-), which is flanked by a phenylmethyl (benzyl) group on the

oxygen atom and two hydrogen atoms on the nitrogen atom.

The key functional groups are:
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Benzyl Group (C₆H₅CH₂-): Provides steric bulk and influences the molecule's solubility in

organic solvents. The aromatic ring's electron system is a key feature.

Carbamate Group (-O(C=O)NH₂): A planar functional group due to resonance between the

nitrogen lone pair and the carbonyl group. This planarity is a critical aspect of its chemical

behavior.

The presence of both a hydrogen-bond donor (-NH₂) and acceptors (the carbonyl and ester

oxygens) allows for the formation of intermolecular hydrogen bonds, contributing to its

crystalline solid state at room temperature.[1][3]

Caption: Chemical structure of benzyl carbamate.

Physicochemical and Spectroscopic Data
Quantitative data for benzyl carbamate is summarized below, providing key identifiers and

characteristic properties for laboratory use.
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Property Value Reference(s)

Identifiers

CAS Number 621-84-1 [2][4]

Molecular Formula C₈H₉NO₂ [2][4]

Molecular Weight 151.165 g/mol [2][4]

InChIKey
PUJDIJCNWFYVJX-

UHFFFAOYSA-N
[4]

Canonical SMILES C1=CC=C(C=C1)COC(=O)N [2][4]

Physical Properties

Appearance
White to off-white crystalline

solid/flakes
[1][5]

Melting Point 86-89 °C [6]

Solubility
Moderately soluble in water,

soluble in organic solvents
[2]

Spectroscopic Data

¹H NMR (400 MHz, CDCl₃) [7]

δ 7.56 - 7.39 (m, 5H) Aromatic protons (C₆H₅) [7]

δ 5.11 (s, 2H) Methylene protons (-CH₂-) [7]

δ 4.91 (br s, 2H) Amine protons (-NH₂) [7]

IR (KBr, cm⁻¹) [7]

3422-3332 N-H stretching [7]

1694 C=O (carbonyl) stretching [7]

1610 N-H bending [7]

1346 C-N stretching [7]

1068 C-O stretching [7]
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Experimental Protocols
Synthesis of Benzyl Carbamate via Benzyl
Chloroformate and Ammonia
This protocol is a widely cited and reliable method for the laboratory-scale preparation of

benzyl carbamate.[5][8][9]

Materials and Equipment:

Benzyl chloroformate (Cbz-Cl)

Concentrated aqueous ammonium hydroxide (Ammonia water, ~28-30%)

Deionized water

Ice bath

Three-necked round-bottom flask

Overhead stirrer

Dropping funnel

Reflux condenser with a gas adapter

Büchner funnel and filter flask

Beakers and standard laboratory glassware

Procedure:

Setup: Equip a three-necked round-bottom flask with an overhead stirrer, a dropping funnel,

and a reflux condenser. Place the flask in an ice bath to maintain a low temperature.

Reaction Initiation: Charge the flask with concentrated aqueous ammonium hydroxide.

Addition of Reagent: While vigorously stirring the ammonia solution under ice-bath cooling,

add benzyl chloroformate dropwise from the dropping funnel over a period of approximately
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30 minutes. A white precipitate will form.[8]

Reaction Completion: After the addition is complete, continue stirring the mixture for an

additional 2 hours at low temperature.[8]

Isolation: Isolate the precipitated product by vacuum filtration using a Büchner funnel.

Washing: Wash the crude product thoroughly with a generous amount of cold deionized

water to remove unreacted ammonia and ammonium salts.

Drying: Dry the washed product in air or in a vacuum desiccator to yield benzyl carbamate
as a white solid.

Purification (Optional): For higher purity, the product can be recrystallized from a suitable

solvent system, such as ethyl acetate/hexane or toluene.[5][8]

Reactants

Conditions

Products

Benzyl Chloroformate
+

Ammonia (aq)

Ice Bath (0-5 °C)

Vigorous Stirring

Benzyl Carbamate

Ammonium Chloride

Click to download full resolution via product page

Caption: Synthesis workflow for benzyl carbamate.
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Application in Amine Protection
Benzyl carbamate itself is a stable compound, but its derivative, the benzyloxycarbonyl (Cbz

or Z) group, is a cornerstone of amine protection strategy in multi-step organic synthesis.[10]

The Cbz group is typically installed using benzyl chloroformate (Cbz-Cl), not benzyl
carbamate directly. However, understanding benzyl carbamate provides insight into the

structure of the resulting protected amine. The deprotection of a Cbz-protected amine

regenerates the free amine.

Logical Relationship: Protection and Deprotection

Protection Step: A primary or secondary amine reacts with an activating agent like benzyl

chloroformate to form a Cbz-protected amine (a substituted benzyl carbamate).

Deprotection Step: The Cbz group is cleaved under specific conditions to release the free

amine, toluene, and carbon dioxide. A common and mild method is catalytic hydrogenation.

[10][11]

Primary/Secondary
Amine (R-NH₂)

Cbz-Protected Amine
(R-NH-Cbz)

 Protection
(Base)

Benzyl
Chloroformate

Deprotection

Free Amine
(R-NH₂) Toluene + CO₂

Catalytic Hydrogenation
(e.g., H₂, Pd/C)
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Caption: The Cbz protection and deprotection cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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